Cas no 1289114-62-0 (3-Amino-4-methylpyridine-2-carbaldehyde)

• Product Name: 3-Amino-4-methylpyridine-2-carbaldehyde
• CAS No: 1289114-62-0
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 4899327
• Update Time: 2025-10-23

3-Amino-4-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methylpicolinaldehyde
• 3-AMINO-4-METHYLPYRIDINE-2-CARBALDEHYDE
• TQP0098
• AB83759
• 3-Amino-4-methylpyridine-2-carbaldehyde

• Inchi： 1S/C7H8N2O/c1-5-2-3-9-6(4-10)7(5)8/h2-4H,8H2,1H3
• InChI Key： ZJHGZIDLWBFRKX-UHFFFAOYSA-N
• SMILES： O=CC1C(=C(C)C=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 0.9
• Topological Polar Surface Area: 56

Additional information on 3-Amino-4-methylpyridine-2-carbaldehyde

Research Brief on 3-Amino-4-methylpyridine-2-carbaldehyde (CAS: 1289114-62-0) in Chemical Biology and Pharmaceutical Applications

3-Amino-4-methylpyridine-2-carbaldehyde (CAS: 1289114-62-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates. Its unique structural features, such as the presence of both amino and aldehyde functional groups, make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-Amino-4-methylpyridine-2-carbaldehyde as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms implicated in cancer progression. The researchers employed a combination of computational docking studies and in vitro assays to validate the binding affinity and selectivity of these derivatives. The results highlighted the potential of 3-Amino-4-methylpyridine-2-carbaldehyde as a scaffold for developing targeted kinase inhibitors with improved pharmacokinetic properties.

Another notable application of 3-Amino-4-methylpyridine-2-carbaldehyde was reported in a 2022 article in Bioorganic & Medicinal Chemistry Letters. The study focused on its role in the synthesis of Schiff base ligands for metal complexes with antimicrobial activity. The researchers synthesized a series of Schiff bases by reacting 3-Amino-4-methylpyridine-2-carbaldehyde with various amines, followed by complexation with transition metals such as copper and zinc. The resulting metal complexes exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. This research underscores the compound's potential in addressing the growing challenge of antimicrobial resistance.

Recent advancements in synthetic methodologies have also expanded the utility of 3-Amino-4-methylpyridine-2-carbaldehyde. A 2023 publication in Organic Letters described a novel one-pot synthesis approach for preparing functionalized pyridine derivatives using this compound as a starting material. The method employed a cascade reaction sequence involving condensation, cyclization, and oxidation steps, yielding highly substituted pyridine scaffolds with excellent regioselectivity. This development is particularly relevant for medicinal chemists seeking efficient routes to diverse heterocyclic libraries for drug discovery programs.

In the context of drug delivery systems, 3-Amino-4-methylpyridine-2-carbaldehyde has shown promise as a functional handle for bioconjugation. A 2023 study in Bioconjugate Chemistry demonstrated its use in the site-specific modification of therapeutic proteins. The aldehyde group of the compound was utilized for oxime ligation with aminooxy-functionalized proteins, enabling the attachment of payloads such as fluorescent probes or drug molecules. This approach offers advantages in terms of stability and selectivity compared to traditional conjugation methods, opening new possibilities for the development of protein-drug conjugates.

Looking ahead, the unique chemical properties of 3-Amino-4-methylpyridine-2-carbaldehyde (CAS: 1289114-62-0) position it as a valuable tool for interdisciplinary research at the interface of chemistry and biology. Ongoing studies are exploring its applications in areas such as chemical probe development, targeted drug delivery, and materials science. As synthetic methodologies continue to evolve and our understanding of its reactivity expands, this compound is likely to play an increasingly important role in the discovery and development of next-generation therapeutics and diagnostic agents.